Octakis(6-amino-6-deoxy)-gamma-cyclodextrin

Catalog No.
S12772111
CAS No.
M.F
C48H88N8O32
M. Wt
1289.2 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Octakis(6-amino-6-deoxy)-gamma-cyclodextrin

Product Name

Octakis(6-amino-6-deoxy)-gamma-cyclodextrin

IUPAC Name

5,10,15,20,25,30,35,40-octakis(aminomethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34,37,39-hexadecaoxanonacyclo[36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36]hexapentacontane-41,42,43,44,45,46,47,48,49,50,51,52,53,54,55,56-hexadecol

Molecular Formula

C48H88N8O32

Molecular Weight

1289.2 g/mol

InChI

InChI=1S/C48H88N8O32/c49-1-9-33-17(57)25(65)41(73-9)82-34-10(2-50)75-43(27(67)19(34)59)84-36-12(4-52)77-45(29(69)21(36)61)86-38-14(6-54)79-47(31(71)23(38)63)88-40-16(8-56)80-48(32(72)24(40)64)87-39-15(7-55)78-46(30(70)22(39)62)85-37-13(5-53)76-44(28(68)20(37)60)83-35-11(3-51)74-42(81-33)26(66)18(35)58/h9-48,57-72H,1-8,49-56H2

InChI Key

HGJBCHWVBHLZPM-UHFFFAOYSA-N

Canonical SMILES

C(C1C2C(C(C(O1)OC3C(OC(C(C3O)O)OC4C(OC(C(C4O)O)OC5C(OC(C(C5O)O)OC6C(OC(C(C6O)O)OC7C(OC(C(C7O)O)OC8C(OC(C(C8O)O)OC9C(OC(O2)C(C9O)O)CN)CN)CN)CN)CN)CN)CN)O)O)N

Octakis(6-amino-6-deoxy)-gamma-cyclodextrin is a modified cyclodextrin compound characterized by the substitution of eight amino groups at the 6-position of the gamma-cyclodextrin molecule. This structure provides a large cavity capable of encapsulating larger molecules, enhancing its solubility and stability in aqueous environments, while also exhibiting low toxicity. The unique arrangement of amino groups contributes to its reactivity and ability to form inclusion complexes with various guest molecules, making it suitable for a range of applications in chemistry and biology .

  • Substitution Reactions: The amino groups can undergo nucleophilic substitution with alkyl halides, leading to the formation of alkylated derivatives.
  • Oxidation and Reduction: These amino groups can be oxidized to produce nitro derivatives or reduced to generate secondary amines.
  • Complexation Reactions: The compound's ability to form inclusion complexes with various guest molecules is a significant feature, allowing it to interact with a wide range of substances.

Common reagents used in these reactions include alkyl halides, oxidizing agents, and reducing agents.

The biological activity of Octakis(6-amino-6-deoxy)-gamma-cyclodextrin is primarily attributed to its capacity to form inclusion complexes. This property enhances its effectiveness in biological systems, particularly in studying the transport mechanisms of capsular polysaccharides in bacteria. It has been shown to increase sensitivity to complement-mediated killing, which is crucial for understanding immune responses . Additionally, its low toxicity profile makes it a favorable candidate for biomedical applications.

The synthesis of Octakis(6-amino-6-deoxy)-gamma-cyclodextrin typically involves several key steps:

  • Deprotection: The primary face of gamma-cyclodextrin is deprotected to allow for subsequent substitution.
  • Substitution Reaction: The deprotected gamma-cyclodextrin reacts with 6-amino-6-deoxy groups under basic conditions.
  • Purification: The resulting product is purified through techniques such as chromatography to isolate the desired compound.

This synthetic route allows for the efficient production of Octakis(6-amino-6-deoxy)-gamma-cyclodextrin while maintaining high yields and purity .

Octakis(6-amino-6-deoxy)-gamma-cyclodextrin has a diverse range of applications across various fields:

  • Chemistry: Utilized as a phase transfer agent in emulsion polymerization and as a reagent in polymer synthesis.
  • Biology: Employed in research focusing on bacterial polysaccharide transport and enhancing drug delivery systems.
  • Industry: Used in personal care products, biomedicine, and food technology due to its encapsulation capabilities.

Studies on the interactions involving Octakis(6-amino-6-deoxy)-gamma-cyclodextrin have highlighted its ability to form stable inclusion complexes with various guest molecules. This property is critical for its function in drug delivery systems, where it can encapsulate therapeutic agents, enhancing their solubility and bioavailability. Interaction studies have also shown that these complexes can modulate the release profiles of drugs, making them more effective .

Octakis(6-amino-6-deoxy)-gamma-cyclodextrin stands out among cyclodextrin derivatives due to its unique structural features and functional properties. Here are some similar compounds for comparison:

Compound NameKey Features
Heptakis(2,6-O-diallyl)-beta-cyclodextrinContains allyl groups at positions 2 and 6; selective allylation capabilities.
Octakis(carboxyalkyl-thioalkyl)silsesquioxanesFormed through click photo-induced thiol-ene addition; includes carboxyalkyl-thioalkyl groups.
Octakis(6-bromo-6-deoxy)-gamma-cyclodextrinPerbrominated derivative; used as an intermediate in cyclodextrin modifications.

The uniqueness of Octakis(6-amino-6-deoxy)-gamma-cyclodextrin lies in its amino groups that enhance reactivity and functionality compared to other cyclodextrins, enabling more versatile applications in both chemistry and biology .

The foundational work in cyclodextrin chemistry began with the isolation of α-, β-, and γ-cyclodextrins in the late 19th century, but systematic exploration of their derivatives accelerated in the mid-20th century. A pivotal advancement occurred in 1965 when Solms and Egli synthesized the first cyclodextrin polymers by crosslinking β-cyclodextrin with epichlorohydrin. This innovation laid the groundwork for functionalized cyclodextrins, enabling tailored modifications for specific applications. By the 1980s, researchers like Furue and Harada demonstrated the catalytic potential of cyclodextrin-based polymers through cooperative effects between adjacent cyclodextrin moieties. These developments created a framework for synthesizing amino-substituted derivatives, including Octakis(6-amino-6-deoxy)-γ-cyclodextrin, which emerged as a focus due to its enhanced solubility and reactivity.

Structural Overview of Gamma-Cyclodextrins

Gamma-cyclodextrin (γ-CD) consists of eight α-1,4-linked D-glucopyranose units arranged in a macrocyclic ring, forming a toroidal structure with a hydrophobic cavity (diameter: ~9.5 Å) and hydrophilic outer surfaces. Unlike α- and β-cyclodextrins, γ-CD’s larger cavity accommodates bulkier guest molecules, such as 12-crown-4 ethers, as demonstrated in X-ray crystallographic studies. The primary hydroxyl groups at the C6 positions are critical for chemical modifications, as their nucleophilic reactivity allows selective functionalization while preserving the cavity’s host-guest capabilities.

Emergence and Significance of Amino-Substituted Cyclodextrins

Amino-substituted cyclodextrins represent a strategic evolution in host-guest chemistry. The introduction of amino groups at the C6 position enhances water solubility, stability, and binding affinity through additional hydrogen-bonding and electrostatic interactions. Early work by Melton and Slessor in the 1970s established protocols for mono-6-substitution, but achieving full substitution (octakis modification) required optimized reaction conditions to ensure uniform functionalization across all glucopyranose units. These derivatives gained prominence in drug delivery and catalysis due to their ability to form stable inclusion complexes with hydrophobic pharmaceuticals and catalytic substrates.

Rationale for Studying Octakis(6-Amino-6-Deoxy)-Gamma-Cyclodextrin

Octakis(6-amino-6-deoxy)-γ-cyclodextrin’s octa-substitution distinguishes it from partially modified analogs, offering eight primary amine groups for further conjugation or complexation. This structure enables:

  • Enhanced solubility: The amino groups improve aqueous solubility compared to native γ-CD, facilitating biomedical applications.
  • Multivalent interactions: Eight amines allow simultaneous binding to multiple targets, critical for catalytic and sensing applications.
  • Controlled functionalization: Amines serve as anchors for attaching fluorescent tags, targeting ligands, or polymeric chains.

Molecular Formula and Structural Elucidation

Octakis(6-amino-6-deoxy)-gamma-cyclodextrin represents a chemically modified gamma-cyclodextrin derivative where all eight primary hydroxyl groups at the C-6 positions have been replaced with amino groups [2] [3]. The free base form of this compound exhibits the molecular formula C₄₈H₈₈N₈O₃₂ with a molecular weight of 1289.26 g/mol [6] [30]. When prepared as the octahydrochloride salt, the molecular formula becomes C₄₈H₈₈N₈O₃₂ - 8HCl with an increased molecular weight of 1580.93 g/mol [1] [2] [3].

The structural framework maintains the characteristic cyclic oligosaccharide architecture of native gamma-cyclodextrin, consisting of eight alpha-D-glucopyranoside units linked through alpha-1,4-glycosidic bonds [10]. The compound retains the truncated cone-shaped molecular geometry typical of cyclodextrins, featuring a hydrophobic interior cavity and a hydrophilic exterior surface . The substitution of amino groups at the C-6 positions fundamentally alters the chemical properties while preserving the macrocyclic ring structure [8].

The Chemical Abstracts Service has assigned two distinct registry numbers for this compound: 171283-79-7 for the free base form and 156297-62-0 for the octahydrochloride salt [1] [6] [27]. This dual numbering system reflects the different protonation states and associated physicochemical properties of the amino-substituted cyclodextrin derivative [28].

Stereochemistry and Conformational Analysis

The stereochemical configuration of octakis(6-amino-6-deoxy)-gamma-cyclodextrin follows the established pattern of native gamma-cyclodextrin, with each glucose unit maintaining its chair conformation and the alpha-1,4-glycosidic linkages preserving the cyclic architecture [9]. The eight amino substituents adopt specific spatial orientations that influence the overall molecular conformation and cavity accessibility [11].

Computational studies on cyclodextrin derivatives reveal that the inner cavity resembles a conical hourglass rather than a simple truncated cone due to the inward protrusion of glycosidic oxygen atoms [39]. This conformational characteristic likely extends to the amino-substituted derivative, though the presence of amino groups may introduce additional conformational flexibility at the primary rim [12].

The conformational dynamics of amino-cyclodextrin derivatives demonstrate that the constituent glucose molecules adopt conformations that differ significantly from free monomeric glucose units [39]. The amino substitution at the C-6 positions introduces new hydrogen bonding possibilities that can stabilize specific conformational states and influence the overall macrocyclic flexibility [9].

Molecular recognition studies indicate that the stereochemical arrangement of amino groups plays a crucial role in host-guest interactions, with the spatial positioning of these functional groups determining binding selectivity and complex formation constants [11] [12]. The conformational analysis reveals that amino-substituted cyclodextrins exhibit enhanced conformational mobility compared to their native counterparts due to the reduced hydrogen bonding constraints at the primary rim [8].

Crystallographic and Spectroscopic Characterization

Nuclear Magnetic Resonance Spectroscopy

Nuclear Magnetic Resonance spectroscopy serves as the primary analytical technique for confirming the successful synthesis and structural characterization of octakis(6-amino-6-deoxy)-gamma-cyclodextrin [8] [13]. Proton Nuclear Magnetic Resonance analysis reveals characteristic spectral features that distinguish the amino-substituted derivative from native gamma-cyclodextrin [14].

The ¹H Nuclear Magnetic Resonance spectrum of octakis(6-amino-6-deoxy)-gamma-cyclodextrin in deuterated dimethyl sulfoxide shows distinct resonances for the amino methylene protons, typically appearing as characteristic multiplets in the region around 2.8-3.1 parts per million [13]. The anomeric protons (H-1) appear as doublets around 4.9-5.0 parts per million, maintaining the characteristic coupling patterns observed in native cyclodextrins [8].

Carbon-13 Nuclear Magnetic Resonance spectroscopy provides complementary structural information, with the C-6 carbon atoms exhibiting significant chemical shift changes upon amino substitution [13]. The amino-substituted carbon typically resonates around 39-40 parts per million, representing a substantial upfield shift compared to the hydroxymethyl carbon in native gamma-cyclodextrin [8]. The remaining carbon signals maintain their characteristic positions, confirming preservation of the macrocyclic structure [14].

Two-dimensional Nuclear Magnetic Resonance techniques, including Correlation Spectroscopy and Total Correlation Spectroscopy, facilitate complete assignment of all proton and carbon resonances [8]. These advanced spectroscopic methods confirm the symmetrical substitution pattern and verify the successful replacement of all eight primary hydroxyl groups with amino functionalities [13].

Mass Spectrometry

Mass spectrometric analysis provides definitive molecular weight confirmation and structural verification for octakis(6-amino-6-deoxy)-gamma-cyclodextrin [8] [15]. Electrospray ionization mass spectrometry typically generates multiply charged molecular ion peaks due to the multiple amino groups present in the structure [16].

High-resolution mass spectrometry confirms the exact molecular composition, with the free base form exhibiting a calculated molecular ion peak at m/z 1289.26 corresponding to the molecular formula C₄₈H₈₈N₈O₃₂ [8]. The octahydrochloride salt demonstrates a different ionization pattern, often forming ammonium adducts that reflect the protonated state of the amino groups [2].

Collision-induced dissociation studies reveal characteristic fragmentation patterns that provide structural information about the amino substitution sites [15]. The mass spectrometric fragmentation typically involves cleavage of glycosidic bonds and loss of amino-containing fragments, confirming the peripheral location of the amino substituents [16].

Ion mobility mass spectrometry has emerged as a valuable technique for studying cyclodextrin derivatives, providing information about gas-phase conformations and molecular dimensions [15]. These studies contribute to understanding the three-dimensional structure and conformational flexibility of amino-substituted cyclodxtrins in different environments [16].

Infrared and Ultraviolet-Visible Spectroscopy

Infrared spectroscopy reveals characteristic absorption bands that confirm the presence of amino functional groups in octakis(6-amino-6-deoxy)-gamma-cyclodextrin [19]. The amino groups exhibit primary amine stretching vibrations typically appearing as broad absorptions around 3300-3500 wavenumbers, often overlapping with hydroxyl stretching from the remaining secondary hydroxyl groups [17].

The C-N stretching vibrations appear in the fingerprint region around 1000-1200 wavenumbers, providing additional confirmation of amino substitution [19]. Comparative infrared analysis between the amino derivative and native gamma-cyclodextrin clearly demonstrates the spectral changes associated with functional group modification [18].

Ultraviolet-visible spectroscopy of amino-cyclodextrin derivatives typically shows absorption in the far-ultraviolet region due to n→σ* transitions associated with the amino groups [17] [19]. The absorption characteristics can be influenced by the protonation state of the amino groups and the formation of inclusion complexes with chromophoric guest molecules [19].

Spectrophotometric studies of amino-cyclodextrin complexes with aromatic compounds reveal changes in absorption maxima and extinction coefficients that indicate complex formation [17] [19]. These spectral changes provide valuable information about binding constants and complex stoichiometry, demonstrating the host-guest interaction capabilities of the amino-substituted derivative [19].

X-ray Crystallography

X-ray crystallographic studies of cyclodextrin derivatives provide detailed three-dimensional structural information and reveal packing arrangements in the solid state [18] [20]. The amino-substituted gamma-cyclodextrin derivatives present unique crystallization challenges due to the multiple amino groups and their potential for hydrogen bonding with water molecules and other amino groups [12].

Crystallographic analysis reveals that amino-cyclodextrin derivatives often adopt different packing motifs compared to native cyclodextrins [18]. The presence of amino groups introduces additional hydrogen bonding possibilities that can stabilize alternative crystal forms and influence the overall lattice structure [12].

Powder X-ray diffraction techniques have been successfully applied to characterize amino-cyclodextrin inclusion complexes when single crystal formation proves challenging [18]. These studies provide information about crystallinity, phase purity, and structural changes upon complex formation [20].

Structural determination from powder diffraction data using direct space approaches has demonstrated the feasibility of obtaining detailed structural information for amino-cyclodextrin complexes [18]. The crystallographic data reveal the spatial arrangement of amino groups and their influence on cavity accessibility and guest molecule accommodation [12].

Physicochemical Properties

Solubility and Hydration Behavior

Octakis(6-amino-6-deoxy)-gamma-cyclodextrin exhibits enhanced water solubility compared to many other cyclodextrin derivatives due to the hydrophilic nature of the amino substituents [1] [10]. The compound demonstrates good solubility in water, dimethyl formamide, and dimethyl sulfoxide, while remaining insoluble in acetone, methanol, and chloroform [1] [24].

PropertyValueReference
Molecular Formula (Free Base)C₄₈H₈₈N₈O₃₂ [2] [3] [6]
Molecular Formula (Octahydrochloride)C₄₈H₈₈N₈O₃₂ - 8HCl [1] [2] [3]
Molecular Weight (Free Base)1289.26 g/mol [6] [30]
Molecular Weight (Octahydrochloride)1580.93 g/mol [1] [2] [3]
Melting Point396-397 °C (decomposition) [13]
Predicted Density1.520 ± 0.06 g/cm³ [30]
Water SolubilitySoluble in water, DMF, DMSO [1] [10]
Physical AppearanceOff-white solid powder [1]
Purity≥ 97% [1]

The hydration behavior of amino-cyclodextrin derivatives differs significantly from native cyclodextrins due to the altered hydrogen bonding patterns [23] [26]. Water molecules can interact with the amino groups through hydrogen bonding, creating a different hydration shell around the molecule [23]. The cavity hydration characteristics may also be modified, as amino groups can participate in water-mediated hydrogen bonding networks that influence guest molecule binding [26].

Molecular dynamics simulations of cyclodextrin hydration reveal that water molecules in the cavity environment lose approximately two hydrogen bonds compared to bulk water, remaining in an energetically frustrated state [26]. This hydration characteristic likely influences the binding thermodynamics of amino-cyclodextrin complexes, potentially favoring enthalpically driven guest inclusion [39].

The solubility enhancement observed with amino substitution reflects the increased hydrophilicity imparted by the primary amine groups [22]. This improved water solubility expands the potential applications of the cyclodextrin derivative in aqueous systems and biological environments .

Thermal Stability and Melting Point

Thermal analysis of octakis(6-amino-6-deoxy)-gamma-cyclodextrin reveals a melting point of 396-397 °C with decomposition, indicating substantial thermal stability [13]. This thermal behavior reflects the robust macrocyclic structure and the thermal stability of the amino substituents under the experimental conditions [25].

Differential scanning calorimetry studies of cyclodextrin derivatives typically reveal multiple thermal transitions associated with water loss, structural rearrangements, and eventual decomposition [22] [25]. The amino-substituted derivative exhibits characteristic endothermic peaks corresponding to bound water evaporation at lower temperatures, followed by the major decomposition event at the elevated melting point [25].

Thermogravimetric analysis provides complementary information about the thermal decomposition pathway and the temperature ranges associated with different mass loss events [25]. The amino groups may undergo thermal degradation through various mechanisms, including deamination and cyclization reactions at elevated temperatures [25].

The thermal stability range of cyclodextrin derivatives generally falls within 252-400 °C, making them suitable for various high-temperature applications [25]. The amino-substituted gamma-cyclodextrin falls within this range, demonstrating comparable thermal stability to other cyclodextrin derivatives [13].

Acid-Base and Ionization Characteristics

The amino functional groups in octakis(6-amino-6-deoxy)-gamma-cyclodextrin confer distinctive acid-base properties to the molecule [30]. Computational predictions estimate a pKa value of 11.71 ± 0.70 for the amino groups, indicating their basic character and tendency to become protonated under physiological conditions [30].

The presence of eight amino groups creates a polybasic system with multiple ionization equilibria [27] [28]. At physiological pH values, a significant proportion of the amino groups exist in the protonated ammonium form, contributing to the overall positive charge of the molecule [29]. This ionization behavior influences solubility, complex formation, and intermolecular interactions [31].

pH-dependent studies of amino-cyclodextrin derivatives demonstrate dramatic changes in binding affinity within the physiological pH range [29] [31]. The protonation state of amino groups significantly affects guest molecule recognition and complex stability, with binding constants varying by orders of magnitude as pH changes from 8 to 6 [29].

The ionization characteristics also influence the crystallization behavior and solid-state properties of the amino-cyclodextrin derivative [28]. The octahydrochloride salt form represents the fully protonated state, where each amino group has formed an ammonium chloride ion pair [1] [2]. This salt formation enhances water solubility and provides a stable, characterizable form for pharmaceutical and research applications [10].

Comparison with Other Cyclodextrin Derivatives

Octakis(6-amino-6-deoxy)-gamma-cyclodextrin exhibits distinct properties when compared to other cyclodextrin derivatives and modifications [32] [34]. The amino substitution pattern provides unique characteristics that differentiate it from native cyclodextrins and other functionalized derivatives [33] [35].

Cyclodextrin TypeGlucose UnitsMolecular Weight (g/mol)Internal Cavity Diameter (Å)Water SolubilityKey Functional Group
Native α-cyclodextrin6972.854.5-5.3SolubleHydroxyl (-OH)
Native β-cyclodextrin71134.986.0-6.5Low solubilityHydroxyl (-OH)
Native γ-cyclodextrin81297.147.5-8.3Highly solubleHydroxyl (-OH)
Octakis(6-amino-6-deoxy)-γ-cyclodextrin81289.267.5-8.3*SolubleAmino (-NH₂)
Octakis(6-bromo-6-deoxy)-γ-cyclodextrin81800.307.5-8.3*Very slightly solubleBromo (-Br)
Octakis(6-azido-6-deoxy)-γ-cyclodextrin81497.227.5-8.3*InsolubleAzido (-N₃)

*Estimated based on γ-cyclodextrin cavity dimensions

Compared to native gamma-cyclodextrin, the amino derivative maintains the same cavity dimensions but exhibits enhanced chemical reactivity due to the nucleophilic amino groups [36]. The molecular weight reduction from 1297.14 to 1289.26 g/mol reflects the replacement of hydroxyl groups with lighter amino substituents [6] [30].

The solubility characteristics of amino-cyclodextrin derivatives differ significantly from halogenated analogs such as octakis(6-bromo-6-deoxy)-gamma-cyclodextrin [21] [24]. While the bromo derivative exhibits very limited water solubility (0.61 g/L at 25°C), the amino derivative demonstrates enhanced aqueous solubility due to hydrogen bonding interactions with water molecules [21] [1].

Symmetry requirements for biological activity demonstrate that both beta and gamma-cyclodextrin derivatives can effectively inhibit certain protein interactions, whereas alpha-cyclodextrin derivatives prove ineffective [35]. This size-dependent selectivity extends to amino-substituted derivatives, where the gamma-cyclodextrin scaffold provides optimal cavity dimensions for specific molecular recognition events [35].

General Strategies for Cyclodextrin Functionalization

The modification of cyclodextrins to introduce functional groups represents a fundamental challenge in supramolecular chemistry due to the presence of multiple reactive hydroxyl groups with similar chemical environments. Three primary strategic approaches have been developed for cyclodextrin functionalization [1].

Selective modification involves the direct targeting of specific hydroxyl positions based on their inherent reactivity differences. Primary hydroxyl groups at the 6-position exhibit higher nucleophilicity compared to secondary hydroxyl groups at positions 2 and 3, making them preferentially reactive toward electrophilic reagents [1]. This approach requires careful control of reaction stoichiometry and conditions to achieve selectivity.

Protection-deprotection strategies utilize the differential reactivity of hydroxyl groups toward protective reagents. Secondary hydroxyl groups can be selectively protected using bulky silyl groups such as tert-butyldimethylsilyl chloride, leaving primary positions available for functionalization [1]. This methodology provides high selectivity but requires additional synthetic steps and often leads to moderate overall yields.

Non-selective modification involves the reaction of all hydroxyl groups followed by extensive purification to isolate the desired product. While this approach generates numerous undesired by-products and requires tedious purification procedures, it can be useful for preparing persubstituted derivatives [1].

StrategyDescriptionSelectivityYield
Selective ModificationDirect modification of specific hydroxyl positionsHighVariable
Protection-DeprotectionProtection of unwanted positions, modification, then deprotectionHighModerate to High
Non-selective ModificationModification of all positions followed by purificationLowLow for specific products
Tosylation-DisplacementTosylation followed by nucleophilic displacementModerate10-35%
Direct HalogenationDirect introduction of halides for further substitutionModerateModerate
Azide ReductionReduction of azido intermediates to amino derivativesHigh (after selective azidation)80-95%

Synthesis of 6-Deoxy-6-Amino-Substituted Cyclodextrins

The preparation of 6-deoxy-6-amino-substituted cyclodextrins typically follows a multi-step synthetic sequence involving activation of the primary hydroxyl groups, nucleophilic displacement, and reduction to introduce the amino functionality [2] [3].

Tosylation and Azide Displacement Routes

The tosylation of cyclodextrins represents the most widely employed method for activating primary hydroxyl groups toward nucleophilic substitution. The reaction involves treatment of cyclodextrin with p-toluenesulfonyl chloride in the presence of a base to form tosylate esters [4] [5] [6].

Classical Tosylation Method: The original procedure described by Melton and Slessor utilized 21 equivalents of tosyl chloride in pyridine at room temperature for 40 minutes, achieving 67% conversion by thin-layer chromatography analysis [7]. However, this method requires extensive purification and often results in low isolated yields due to the formation of multiple tosylated products.

Optimized Aqueous Tosylation: Recent developments have focused on aqueous tosylation procedures to avoid the use of toxic organic solvents. Tripodo and colleagues developed an efficient aqueous synthesis yielding mono-6-tosyl-beta-cyclodextrin with 35% yield and greater than 98% purity [5] [6]. This method employs p-toluenesulfonyl chloride in aqueous sodium hydroxide solution followed by purification using cation exchange resin.

Azide Displacement: The tosylate intermediate undergoes nucleophilic substitution with sodium azide in polar aprotic solvents such as dimethylformamide at elevated temperatures (80-120°C) [2] [3]. This reaction proceeds via an SN2 mechanism with inversion of configuration at the 6-position, providing the corresponding 6-azido-6-deoxy cyclodextrin derivatives.

ReagentSolventTemperature (°C)Time (hours)Yield (%)Selectivity
p-Toluenesulfonyl chloridePyridineRT to 500.5-2415-47Moderate
p-Toluenesulfonic anhydrideDMF40-802-825-40Good
N-tosylimidazoleAqueous basicRT1-620-35Good
Mixed anhydride systemsMixed aqueous-organic0-402-1210-30Variable

Reduction to Amino Derivatives

The conversion of azido cyclodextrins to amino derivatives can be accomplished through several reduction methods, with the Staudinger reaction being the most commonly employed approach [8] [9].

Staudinger Reduction: The reaction of azido cyclodextrins with triphenylphosphine in dimethylformamide followed by hydrolysis provides amino cyclodextrin derivatives in high yields (80-95%) [8] [9]. The mechanism involves initial formation of an iminophosphorane intermediate, which undergoes hydrolysis to yield the primary amine.

Catalytic Hydrogenation: Alternative reduction methods include catalytic hydrogenation using palladium on carbon or other heterogeneous catalysts. However, these methods may require harsh conditions and careful control to avoid over-reduction or side reactions.

Hydride Reduction: Lithium aluminum hydride and other metal hydrides can effectively reduce azido groups, but these reagents are incompatible with the multiple hydroxyl groups present in cyclodextrin substrates without extensive protection.

Purification and Isolation Protocols

The purification of amino cyclodextrin derivatives presents unique challenges due to their high water solubility and tendency to form hydrogen-bonded aggregates [6] [10].

Ion Exchange Chromatography: Cation exchange resins provide effective separation of amino cyclodextrins from neutral and anionic impurities. The protonated amino groups interact strongly with sulfonic acid functionalized resins, allowing selective retention and elution [6].

Reverse-Phase Chromatography: High-performance liquid chromatography using C18 columns with gradient elution provides excellent resolution for separating regioisomers and determining purity [10] [11]. Mobile phases typically consist of water-acetonitrile mixtures with appropriate modifiers.

Precipitation Methods: Selective precipitation using organic solvents such as acetone or ethanol can provide crude purification, although multiple recrystallizations are often required to achieve acceptable purity levels [9].

Specific Synthetic Routes to Octakis(6-amino-6-deoxy)-gamma-cyclodextrin

The synthesis of octakis(6-amino-6-deoxy)-gamma-cyclodextrin requires complete functionalization of all eight primary hydroxyl groups in gamma-cyclodextrin. This octasubstituted derivative represents a significant synthetic challenge due to the need for high conversion efficiency and the prevention of side reactions [12].

Reaction Conditions and Optimization

Perhalogenation Route: The most efficient approach involves initial conversion of gamma-cyclodextrin to the corresponding per-6-bromo-6-deoxy derivative using N-bromosuccinimide in dimethylformamide [12]. This intermediate undergoes quantitative displacement with sodium azide to provide octakis(6-azido-6-deoxy)-gamma-cyclodextrin.

Direct Azidation: Alternative methods involve direct displacement of tosylate groups with sodium azide. However, incomplete conversion and the formation of elimination products can limit the efficiency of this approach for octasubstituted derivatives.

Reduction Optimization: The reduction of octakis(6-azido-6-deoxy)-gamma-cyclodextrin with triphenylphosphine requires careful optimization of reaction conditions to ensure complete conversion. Stoichiometric excess of triphenylphosphine (1.1-1.2 equivalents per azide group) and extended reaction times (12-24 hours) are typically required [12].

MethodReagentsConditionsYield (%)Advantages
Tosylation → Azidation → ReductionTsCl, NaN₃, PPh₃/H₂OPyridine, RT; DMF, 80°C; 90°C20-50Well-established, versatile
Direct Halogenation → Azidation → ReductionNBS/NIS, NaN₃, PPh₃DMF, 80-120°C30-70Direct, fewer steps
Continuous Flow SynthesisTsCl, NaN₃, PPh₃ in flowFlow reactors, controlled T70-85Safer, faster, scalable
Mechanochemical SynthesisAzide, PPh₃ under millingBall milling, ambient60-80Solvent-free, efficient
One-pot Tosylation-AzidationTsCl, NaN₃ sequentialAqueous basic, RT to 80°C15-35Environmentally friendly

Yield and Scalability Considerations

The overall yield for the synthesis of octakis(6-amino-6-deoxy)-gamma-cyclodextrin typically ranges from 30-60% depending on the specific synthetic route employed [12]. Key factors affecting yield include:

Stoichiometric Control: Maintaining appropriate stoichiometry throughout the multi-step sequence is critical for achieving high conversion. Incomplete reactions at any stage significantly impact the overall yield.

Purification Efficiency: The high polarity and water solubility of amino cyclodextrin derivatives necessitate specialized purification techniques. Losses during purification can represent a significant portion of the overall yield reduction.

Scalability Challenges: Laboratory-scale syntheses (1-10 gram scale) typically achieve higher yields compared to larger scale preparations due to improved mixing and temperature control. Heat transfer limitations and extended reaction times can negatively impact yields on larger scales.

Continuous Flow Processing: Recent developments in continuous flow synthesis have demonstrated improved yields (70-85%) and enhanced scalability for amino cyclodextrin derivatives [13]. These methods provide better control over reaction parameters and reduce the formation of side products.

Analytical Verification of Product Identity and Purity

The characterization of octakis(6-amino-6-deoxy)-gamma-cyclodextrin requires multiple analytical techniques due to the complex structure and potential for incomplete substitution or side reactions [10] [14].

Nuclear Magnetic Resonance Spectroscopy: Proton and carbon-13 NMR provide definitive structural confirmation. The disappearance of signals corresponding to 6-position protons and the appearance of characteristic amino group signals confirm successful conversion [15] [16]. Two-dimensional NMR experiments, including COSY and ROESY, provide additional structural information and can detect impurities.

Mass Spectrometry Analysis: High-resolution mass spectrometry, particularly using electrospray ionization, provides accurate molecular weight determination and confirms the degree of substitution [17] [18] [19]. Tandem mass spectrometry experiments can provide detailed fragmentation patterns that confirm the substitution pattern.

Elemental Analysis: Carbon, hydrogen, and nitrogen analysis provides quantitative determination of the substitution degree and can detect the presence of residual solvents or inorganic salts [10]. The theoretical elemental composition for octakis(6-amino-6-deoxy)-gamma-cyclodextrin (C₄₈H₈₈N₈O₃₂) can be compared with experimental values.

High-Performance Liquid Chromatography: Reverse-phase HPLC with appropriate detection methods provides purity assessment and can separate incompletely substituted derivatives [11] [20]. Ion-pairing reagents may be required for optimal separation of cationic amino derivatives.

MethodApplicationKey InformationLimitations
NMR SpectroscopyStructure determination, purity¹H, ¹³C chemical shifts, couplingSample solubility, overlapping signals
Mass SpectrometryMolecular weight, fragmentationExact mass, isotope patternsIonization efficiency, fragmentation
HPLC AnalysisPurity, separation of isomersRetention times, peak areasComplex equilibria, stability
Elemental AnalysisDegree of substitutionC, H, N, S contentIncomplete combustion
IR SpectroscopyFunctional group identificationCharacteristic vibrationsOverlapping bands
Circular DichroismStereochemical analysisOptical activity, conformationRequires chromophores

Synthesis of Related Cationic Cyclodextrins: Comparative Perspectives

The synthesis of octakis(6-amino-6-deoxy)-gamma-cyclodextrin can be compared with related cationic cyclodextrin derivatives to understand broader synthetic strategies and identify optimal approaches [21] [22] [23].

Beta-Cyclodextrin Analogues: The synthesis of heptakis(6-amino-6-deoxy)-beta-cyclodextrin follows similar methodologies but typically achieves higher yields due to the smaller ring size and reduced steric hindrance [22]. The seven-membered beta-cyclodextrin ring provides more favorable conformational flexibility compared to the eight-membered gamma-cyclodextrin.

Quaternary Ammonium Derivatives: Cationic cyclodextrins containing quaternary ammonium groups can be prepared through additional alkylation reactions of amino cyclodextrin precursors [21] [22]. These derivatives exhibit enhanced water solubility and modified inclusion properties compared to primary amino derivatives.

Mixed Substitution Patterns: Cyclodextrins bearing both amino and other functional groups provide opportunities for orthogonal functionalization strategies [24]. The selective introduction of different substituents requires careful consideration of reaction order and protecting group strategies.

Enzymatic Synthesis Considerations: While chemical synthesis remains the primary approach for amino cyclodextrin derivatives, enzymatic methods using cyclodextrin glycosyltransferases have been explored for related systems [25] [26]. However, these biocatalytic approaches are generally limited to native cyclodextrins and simple derivatives.

XLogP3

-19.2

Hydrogen Bond Acceptor Count

40

Hydrogen Bond Donor Count

24

Exact Mass

1288.5504627 g/mol

Monoisotopic Mass

1288.5504627 g/mol

Heavy Atom Count

88

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